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Compound of Interest

Compound Name: HS-Peg3-CH2CH2NH?2

Cat. No.: B3089093

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for HS-
Peg3-CH2CH2NH2 (Thiol-PEG3-amine), a heterobifunctional PROTAC linker used in the
synthesis of proteolysis-targeting chimeras. Adherence to these guidelines is crucial to ensure
the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

HS-Peg3-CH2CH2NH2 is classified as a hazardous substance. The primary routes of
exposure are oral ingestion and inhalation. It is also recognized as being very toxic to aquatic
life with long-lasting effects[1][2].

Different suppliers provide slightly varying GHS classifications. A summary of the hazard
statements is provided in the table below.

Table 1: GHS Hazard Classification for HS-Peg3-CH2CH2NH2
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GHS Classification o
GHS Classification

Hazard Class (MedChemExpress) . Hazard Statement
(DC Chemicals)[2]

[1]

H301: Toxic if

Acute Toxicity, Oral Category 3 Category 4 swallowedH302:
Harmful if swallowed

Acute Toxicity, N H332: Harmful if

) Category 4 Not Classified )

Inhalation inhaled

Hazardous to the H410: Very toxic to

aguatic environment, Category 1 Category 1 aquatic life with long

long-term lasting effects

Signal Word: Danger[1] or Warning

Hazard Pictograms:

o Skull and crossbones (for acute toxicity)

o Exclamation mark (for acute toxicity, skin/eye irritation)
e Environment (for aquatic toxicity)

First-Aid Measures

In the event of exposure, immediate action is critical. The following are general first-aid
protocols:

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek prompt medical attention.

o Skin Contact: Remove contaminated clothing and shoes. Rinse the affected skin area
thoroughly with plenty of water. Call a physician.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen or
artificial respiration. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled
the substance. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Safe Handling

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
Use only in a well-ventilated area or outdoors.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage

Store in a cool, well-ventilated area.
Keep the container tightly sealed.
Store locked up.

Recommended storage temperatures vary by supplier and form (powder vs. in solvent),
generally ranging from -20°C to -80°C for long-term storage.

Protect from light and moisture.

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn when handling HS-Peg3-
CH2CH2NH2.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge.

Accidental Release Measures

In case of a spill or accidental release, follow these procedures:

Evacuate: Immediately evacuate personnel from the contaminated area.
¢ Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.

o Clean-up: Absorb the spill with an inert material (e.g., sand, earth, universal binders). Collect
the absorbed material in a suitable, closed container for disposal.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol) and then wash with
soap and water.

» Disposal: Dispose of contaminated waste in accordance with local, state, and federal
regulations.

Experimental Protocol: General Handling in a
Laboratory Setting

The following is a generalized protocol for handling HS-Peg3-CH2CH2NH2 in a research
environment.

e Preparation:
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[e]

Review the Safety Data Sheet (SDS) before starting any work.

o

Ensure a chemical fume hood is available and functioning correctly.

[¢]

Assemble all necessary materials, including the chemical, solvents, reaction vessels, and
PPE.

[¢]

Have an emergency spill kit readily accessible.

Personal Protective Equipment (PPE):

o Don a lab coat, chemical safety goggles, and appropriate gloves.

Weighing and Dispensing:

o Conduct all weighing and dispensing of the solid compound within a chemical fume hood.

o Use a dedicated spatula and weighing paper.

o Close the container tightly immediately after use.

Solution Preparation:

o Add the solvent to the solid compound slowly and carefully within the fume hood.

o If sonication is required to dissolve the compound, ensure the vessel is securely capped.

Reaction Setup:

o Perform all reactions in a well-ventilated fume hood.

o Ensure all glassware is properly secured.

Post-Experiment:

o Quench any unreacted reagent under controlled conditions within the fume hood.

o Clean all glassware thoroughly.
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o Dispose of all waste (solid and liquid) in appropriately labeled hazardous waste
containers.

o Decontamination:

o Wipe down the work area in the fume hood with an appropriate solvent and then with soap
and water.

o Remove and dispose of gloves properly.
o Wash hands thoroughly.

Visualizations
Emergency Response Workflow for Accidental Exposure
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Emergency Response Workflow for Accidental Exposure
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/
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Caption: Emergency response workflow for accidental exposure.

Safe Handling and Storage Logical Flow
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Safe Handling and Storage Logical Flow
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Caption: Logical flow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3089093?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-130871/HS-PEG3-CH2CH2NH2-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC40432.html
https://www.benchchem.com/product/b3089093#hs-peg3-ch2ch2nh2-safety-and-handling-guidelines
https://www.benchchem.com/product/b3089093#hs-peg3-ch2ch2nh2-safety-and-handling-guidelines
https://www.benchchem.com/product/b3089093#hs-peg3-ch2ch2nh2-safety-and-handling-guidelines
https://www.benchchem.com/product/b3089093#hs-peg3-ch2ch2nh2-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3089093?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3089093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

